Cas no 1501945-23-8 (Chloro(2-methylphenyl)[1,1 inverted exclamation mark-bis(diphenylphosphino)ferrocene]nickel (II))

• Product Name: Chloro(2-methylphenyl)[1,1 inverted exclamation mark-bis(diphenylphosphino)ferrocene]nickel (II)
• CAS No: 1501945-23-8
• MF: C₄₁H₄₅ClFeNiP₂
• MW: 749.734934568405
• MDL: MFCD28411349
• CID: 4727384
• Update Time: 2025-05-23

Chloro(2-methylphenyl)[1,1 inverted exclamation mark-bis(diphenylphosphino)ferrocene]nickel (II) Chemical and Physical Properties

Names and Identifiers

• SY279019
• Chloro(2-methylphenyl)[1,1 inverted exclamation mark -bis(diphenylphosphino)ferrocene]nickel (II)
• Chloro(2-methylphenyl)[1,1 inverted exclamation mark-bis(diphenylphosphino)ferrocene]nickel (II)
• CHLORO(2-METHYLPHENYL)[1,1'-BIS(DIPHENYLPHOSPHINO)FERROCENE]NICKEL(II),98%
• Chloro(2-methylphenyl)[1,1'-bis(diphenylphosphino)ferrocene]nickel (II), 98%
• chloro(2-methylphenyl)[1,1`-bis(diphenylphosphino)ferrocene]nickel
• (2-methylphenyl)[1,1'-bis(diphenylphosphino)ferrocene] Nickel (II) chloride
• Chloro(2-methylphenyl)[1,1'-bis(diphenylphosphino)ferrocene]nickel (II)

• MDL： MFCD28411349
• Inchi： 1S/2C17H19P.C7H7.ClH.Fe.Ni/c2*1-3-9-15(10-4-1)18(17-13-7-8-14-17)16-11-5-2-6-12-16;1-7-5-3-2-4-6-7;;;/h2*1-6,9-12,17H,7-8,13-14H2;2-5H,1H3;1H;;/q;;-1;;;+1/p-1
• InChI Key： ILHGHGMNIAAELD-UHFFFAOYSA-M
• SMILES： [Ni]Cl.[Fe].P(C1C=CC=CC=1)(C1C=CC=CC=1)C1CCCC1.P(C1C=CC=CC=1)(C1C=CC=CC=1)C1CCCC1.C1(C)C=CC=C[C-]=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 46
• Rotatable Bond Count: 6
• Complexity: 359
• Topological Polar Surface Area: 0

Experimental Properties

• Melting Point: 173 °C

Chloro(2-methylphenyl)[1,1 inverted exclamation mark-bis(diphenylphosphino)ferrocene]nickel (II) Security Information

• Storage Condition：2-8°C

Additional information on Chloro(2-methylphenyl)[1,1 inverted exclamation mark-bis(diphenylphosphino)ferrocene]nickel (II)

Chloro(2-methylphenyl)[1,1 inverted exclamation mark-bis(diphenylphosphino)ferrocene]nickel (II) and CAS No. 1501945-23-8: A Comprehensive Overview

Chloro(2-methylphenyl)[1,1 inverted exclamation mark-bis(diphenylphosphino)ferrocene]nickel (II), a compound with the CAS number 1501945-23-8, represents a significant advancement in the field of organometallic chemistry and its applications in pharmaceuticals and catalysis. This complex molecule, featuring a nickel(II) center coordinated to a chloro ligand and a bidentate phosphine ligand derived from ferrocene, has garnered considerable attention due to its unique structural and electronic properties. The synthesis, characterization, and potential applications of this compound are central to modern research efforts aimed at developing novel catalysts and therapeutic agents.

The molecular structure of Chloro(2-methylphenyl)[1,1 inverted exclamation mark-bis(diphenylphosphino)ferrocene]nickel (II) is characterized by its intricate coordination environment. The nickel(II) ion is bound to a chloro ligand and two equivalent phosphine groups derived from the 1,1'-bis(diphenylphosphino)ferrocene ligand. This arrangement results in a highly symmetrical and stable complex, which is advantageous for catalytic applications. The presence of the ferrocene moiety introduces additional electronic complexity, influencing the reactivity and selectivity of the complex in various chemical transformations.

In recent years, there has been a growing interest in the development of transition metal complexes as catalysts for organic transformations. Among these, nickel-based complexes have emerged as particularly promising due to their ease of synthesis, cost-effectiveness, and environmental benignity. The compound CAS No. 1501945-23-8 stands out as a versatile catalyst for cross-coupling reactions, which are pivotal in the synthesis of complex organic molecules. Specifically, this nickel(II) complex has been investigated for its role in Suzuki-Miyaura and Heck coupling reactions, where it demonstrates excellent activity and selectivity.

The synthesis of Chloro(2-methylphenyl)[1,1 inverted exclamation mark-bis(diphenylphosphino)ferrocene]nickel (II) involves a series of well-defined steps that highlight the synthetic prowess of modern organometallic chemistry. Initially, the ferrocene-based phosphine ligand is prepared through phosphination reactions involving 1,1'-bis(diphenylphosphino)ferrocene with appropriate reagents. Subsequent coordination to nickel(II) salts followed by treatment with a chloro source yields the desired complex in good yields. The purity and stability of the final product are confirmed through various analytical techniques such as nuclear magnetic resonance (NMR), infrared spectroscopy (IR), and mass spectrometry (MS).

The electronic properties of this complex have been extensively studied due to their relevance to catalytic activity. Density functional theory (DFT) calculations have been employed to elucidate the electronic structure and bonding interactions within the molecule. These studies reveal that the ferrocene moiety plays a crucial role in modulating the electron density at the nickel center, thereby influencing its reactivity in catalytic cycles. The presence of the methyl substituent on the phenyl ring also contributes to the overall electronic landscape, affecting both steric hindrance and electronic delocalization.

One of the most compelling aspects of CAS No. 1501945-23-8 is its application in pharmaceutical research. Transition metal complexes have shown promise as antitumor agents due to their ability to interact with biological targets and induce cell death. While this particular complex has not been directly tested as a therapeutic agent, its structural features suggest potential for such applications. The ability to modulate its reactivity through ligand design opens up avenues for developing novel metallodrugs with enhanced efficacy and reduced toxicity.

The use of this nickel(II) complex in catalysis extends beyond cross-coupling reactions. It has also been explored as a catalyst for oxidation reactions, where it exhibits high turnover numbers and selectivity for specific substrates. These properties make it an attractive candidate for industrial processes aimed at producing fine chemicals under mild conditions. Additionally, its compatibility with green chemistry principles—such as solvent-free reactions and low energy consumption—further underscores its importance in sustainable chemical manufacturing.

The latest research on Chloro(2-methylphenyl)[1,1 inverted exclamation mark-bis(diphenylphosphino)ferrocene]nickel (II) continues to uncover new possibilities for its application in material science. For instance, its ability to facilitate polymerization reactions has been investigated, with promising results for producing polymers with tailored properties. The unique electronic properties of this complex also make it suitable for use in organic electronics, where it could serve as an active component in devices such as light-emitting diodes (LEDs) and organic photovoltaics.

In conclusion, CAS No. 1501945-23-8, or more specifically Chloro(2-methylphenyl)[1,1 inverted exclamation mark-bis(diphenylphosphino)ferrocene]nickel (II), represents a remarkable achievement in organometallic chemistry. Its synthesis, characterization, and diverse applications highlight its significance in both academic research and industrial development. As our understanding of its properties grows, so too does its potential to contribute to advancements across multiple scientific disciplines.